Cas no 2228989-65-7 (1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine)

• Product Name: 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine
• CAS No: 2228989-65-7
• MF: C₇H₈N₂O₂S
• MW: 184.215620040894
• CID: 5569577
• PubChem ID: 165592953
• Update Time: 2025-10-30

1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitrothiophen-2-yl)cyclopropan-1-amine
• EN300-1815396
• 2228989-65-7
• 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine

• Inchi： 1S/C7H8N2O2S/c8-7(3-4-7)5-1-2-6(12-5)9(10)11/h1-2H,3-4,8H2
• InChI Key： OSVQXTRYNVTKDG-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.03064868g/mol
• Monoisotopic Mass: 184.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 100Ų

Additional information on 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine

Introduction to 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine (CAS No. 2228989-65-7)

1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine, with the CAS number 2228989-65-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane and nitrothiophene moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The structure of 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine is composed of a cyclopropane ring fused to a 5-nitrothiophene moiety. The cyclopropane ring, known for its high ring strain, imparts unique chemical and physical properties to the molecule. The 5-nitrothiophene substituent, on the other hand, is a common functional group in bioactive molecules, often associated with potent biological activities such as antimicrobial and anticancer properties.

Recent studies have highlighted the potential of 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against several cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action is believed to involve the induction of apoptosis through the modulation of key signaling pathways.

In addition to its antiproliferative effects, 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine has also shown promise in antimicrobial research. A study conducted by researchers at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, suggesting its potential as a broad-spectrum antimicrobial agent. The nitro group in the molecule is thought to play a crucial role in disrupting bacterial cell membranes and inhibiting essential metabolic processes.

The pharmacokinetic properties of 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine have also been investigated. Preliminary studies indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

In terms of safety and toxicity, initial in vitro and in vivo studies have shown that 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine exhibits low cytotoxicity towards normal cells and tissues. This suggests that it may have a favorable therapeutic index, which is crucial for its potential clinical application. However, comprehensive toxicological evaluations are still required to ensure its safety profile.

The synthesis of 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine has been optimized using modern synthetic methods, making it readily accessible for large-scale production. Various synthetic routes have been reported, including metal-catalyzed cycloaddition reactions and electrophilic aromatic substitution reactions. These methods not only improve the yield and purity of the final product but also reduce the environmental impact associated with its synthesis.

In conclusion, 1-(5-Nitrothiophen-2-yl)cyclopropan-1-amine (CAS No. 2228989-65-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses.